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Compound of Interest

Compound Name: Hydrogen bromide

Cat. No.: B145481

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of the core properties of hydrogen bromide
(HBr), a compound of significant interest in chemical synthesis and pharmaceutical
development. This document consolidates essential data on its physical, chemical,
thermodynamic, and spectral properties, alongside safety information and key applications.

Physical and Chemical Properties

Hydrogen bromide is a colorless, acrid-smelling gas at standard temperature and pressure. It
is a diatomic molecule consisting of a hydrogen atom and a bromine atom joined by a single
covalent bond. HBr is highly soluble in water, forming hydrobromic acid, a strong mineral acid.
It is also soluble in alcohols and other organic solvents.

Table 1: Fundamental Physical and Chemical Properties of Hydrogen Bromide
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Property Value

Molecular Formula HBr

Molar Mass 80.91 g/mol

Appearance Colorless gas

Odor Acrid, pungent, irritating
Melting Point -86.9 °C (-124.4 °F; 186.2 K)
Boiling Point -66.8 °C (-88.2 °F; 206.3 K)
Density (gas, 25 °C) 3.307 g/L

Vapor Pressure (at 21 °C) 2.308 MPa

Solubility in Water

221 g/100 mL (0 °C), 193 g/100 mL (20 °C), 130
/100 mL (100 °C)

Acidity (pKa)

~-9

Dipole Moment

0.82D

Molecular Structure and Bonding

The hydrogen bromide molecule has a linear molecular shape. The bonding between
hydrogen and bromine is a polar covalent bond, with the more electronegative bromine atom
carrying a partial negative charge.
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Molecular Structure of Hydrogen Bromide

Single Covalent Bond

Click to download full resolution via product page
Molecular structure of HBr.

Thermodynamic Properties

The thermodynamic properties of hydrogen bromide are crucial for understanding its behavior
in chemical reactions.

Table 2: Thermodynamic Properties of Hydrogen Bromide (at 298.15 K)

Property Value
Standard Molar Enthalpy of Formation (gas) -36.4 kJ/mol
Standard Molar Entropy (gas) 198.70 J/(K-mol)

Molar Heat Capacity at Constant Pressure (gas) 29.14 J/(K-mol)

Enthalpy of Vaporization 12.69 kJ/mol (at 25°C)

Spectral Properties

Spectroscopic data is vital for the identification and characterization of hydrogen bromide.

Table 3: Key Spectral Data for Hydrogen Bromide
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Spectroscopic Technique Key Features

Fundamental vibrational band centers for HBr79
Infrared (IR) Spectroscopy and HBr81 are at 2558.94 cm~! and 2558.56

cm™1, respectively.

R Spect Shows vibrational frequencies that are slightly
aman Spectroscopy _ _
lower in solution compared to the gaseous state.

UV-Vis Spectroscopy Exhibits absorption in the far-ultraviolet region.

M Spect . The mass spectrum shows peaks corresponding
ass Spectrometry .
to the HBr isotopologues.

Chemical Reactions and Applications in Drug
Development

Hydrogen bromide is a key reagent in organic synthesis, particularly in the pharmaceutical
industry for the production of active pharmaceutical ingredients (APIS). Its primary role is in the
introduction of bromine into organic molecules.

Key Chemical Reactions

» Electrophilic Addition to Alkenes and Alkynes: HBr adds across double and triple bonds to
form alkyl and vinyl bromides, respectively.

o Reaction with Alcohols: It is used to convert alcohols to alkyl bromides.
» Ring-Opening of Epoxides and Lactones: HBr can open epoxide and lactone rings.

o Catalysis: Hydrobromic acid can act as a catalyst in various organic reactions.
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Key Reactions of Hydrogen Bromide

Hydrogen Bromide (HBr)

Electrophilic Electrophilic N . .
Addition Addition Substitution Ring Opening
Alkene [€&——— [ Alkyne Alcohol Epoxide
Alkyl Bromide Vinyl Bromide Alkyl Bromide Bromohydrin
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Laboratory Synthesis of HBr

Mix KBr and
H3POas in a flask

'

Gently heat
the mixture

'

HBr gas evolves

l

Pass HBr gas through
a drying agent

'

Collect dry HBr gas
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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